Cas no 7467-45-0 ((5Z)-5-(quinolin-4-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one)

• Product name: (5Z)-5-(quinolin-4-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one
• CAS No: 7467-45-0
• MF: C₁₃H₈N₂OS₂
• MW: 272.345419883728
• CID: 979789
• PubChem ID: 4370216

(5Z)-5-(quinolin-4-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-(quinolin-4-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one
• (5E)-5-(quinolin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• GTYFFRFEABSUHZ-UHFFFAOYSA-N
• 5-(4-Quinolinylmethylene)-2-thioxo-4-thiazolidinone
• 5-[(4-quinolinyl)methylene]-2-thioxo-4-thiazolidinone
• DTXSID501225614
• 7467-45-0

• Inchi： InChI=1S/C13H8N2OS2/c16-12-11(18-13(17)15-12)7-8-5-6-14-10-4-2-1-3-9(8)10/h1-7H,(H,15,16,17)
• InChI Key： GTYFFRFEABSUHZ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CC=N2)C=C3C(=O)NC(=S)S3

Computed Properties

• Exact Mass: 272.00794
• Monoisotopic Mass: 272.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.5
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.797
• PSA: 41.99
• LogP: 3.05240